Cas no 14224-70-5 (methyl 2-cycloheptylacetate)

• Product Name: methyl 2-cycloheptylacetate
• CAS No: 14224-70-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 2116507
• PubChem ID: 75481292
• Update Time: 2025-04-21

methyl 2-cycloheptylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cycloheptylacetate
• PAA22470
• methyl2-cycloheptylacetate
• G33676
• EN300-142225
• SCHEMBL18322599
• 14224-70-5
• DA-32983

• Inchi： 1S/C10H18O2/c1-12-10(11)8-9-6-4-2-3-5-7-9/h9H,2-8H2,1H3
• InChI Key： MJYCWOIEBDRRNT-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCCCCC1)=O

Computed Properties

• Exact Mass: 170.131
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters